Cas no 69622-34-0 (1-Butanone, 1-(1H-indol-3-yl)-3-methyl-)

• Product name: 1-Butanone, 1-(1H-indol-3-yl)-3-methyl-
• CAS No: 69622-34-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1738303

1-Butanone, 1-(1H-indol-3-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(1H-indol-3-yl)-3-methyl-

• Inchi： 1S/C13H15NO/c1-9(2)7-13(15)11-8-14-12-6-4-3-5-10(11)12/h3-6,8-9,14H,7H2,1-2H3
• InChI Key： RQDSUVCWFCIDAP-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)CC(C)C

Computed Properties

• Exact Mass: 201.11545

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Melting Point: 134-135 °C(Solv: methanol (67-56-1); benzene (71-43-2))
• Boiling Point: 358.6±15.0 °C(Predicted)
• PSA: 32.86
• pka: 15.48±0.30(Predicted)